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The quantitative ecotoxicological data for Thenylchlor, specific to earthworms, is summarized in the table

below.

Test Organism Endpoint Value Conditions Source

Earthworms Acute 14-day LC₅₀ 1000 mg/kg (dw soil) Laboratory conditions PPDB [1]

This data suggests moderate toxicity to earthworms under laboratory conditions [1].

Experimental Protocols and Mechanistic Insights

While a specific protocol for Thenylchlor was not found, standard earthworm toxicity testing and relevant

mechanistic studies provide a framework.

Standardized Earthworm Toxicity Test

The cited LC50 value likely derives from a test based on the OECD Guideline 222 (Earthworm

Reproduction Test) or similar, which typically involves:

Test Organism: The species Eisenia fetida is commonly used [2].

Exposure System: Adult earthworms are exposed to the chemical mixed into an artificial soil
substrate for 14 days.
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Key Parameters: Temperature of 20°C ± 2°C and a 16:8 hour light:dark cycle are standard.

Endpoint Measurement: The LC50 is calculated based on the concentration that causes 50%
mortality in the test population after the exposure period.

Potential Mechanism of Action

Thenylchlor is a chloroacetanilide herbicide. Research on amide herbicides indicates they may cause

cytotoxicity through a specific pathway. The diagram below illustrates this potential mechanism based on

studies of related compounds [3].
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This mechanism involves activation of the TRPA1 ion channel, leading to a harmful influx of calcium ions

into cells [3]. The experimental workflow to study this is visualized below.
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Summary

Available data indicates Thenylchlor has moderate toxicity to earthworms. The potential cellular

mechanism involves TRPA1 channel activation and calcium influx, based on studies of related amide

herbicides. For a comprehensive risk assessment, you may need to consult specialized toxicological

databases or primary literature for further details on chronic toxicity, reproductive effects, and metabolite

impacts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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